1,1'-dimethylpurpurate-3,3'-diacetic acid
1,1'-dimethylpurpurate-3,3'-diacetic acid
Brand Name:
Vulcanchem
CAS No.:
124433-73-4
VCID:
VC0040870
InChI:
InChI=1S/C14H13N5O10/c1-16-9(24)7(11(26)18(13(16)28)3-5(20)21)15-8-10(25)17(2)14(29)19(12(8)27)4-6(22)23/h7H,3-4H2,1-2H3,(H,20,21)(H,22,23)
SMILES:
CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C
Molecular Formula:
C14H13N5O10
Molecular Weight:
411.28 g/mol
1,1'-dimethylpurpurate-3,3'-diacetic acid
CAS No.: 124433-73-4
Main Products
VCID: VC0040870
Molecular Formula: C14H13N5O10
Molecular Weight: 411.28 g/mol
| CAS No. | 124433-73-4 |
|---|---|
| Product Name | 1,1'-dimethylpurpurate-3,3'-diacetic acid |
| Molecular Formula | C14H13N5O10 |
| Molecular Weight | 411.28 g/mol |
| IUPAC Name | 2-[5-[[1-(carboxymethyl)-3-methyl-2,4,6-trioxo-1,3-diazinan-5-ylidene]amino]-3-methyl-2,4,6-trioxo-1,3-diazinan-1-yl]acetic acid |
| Standard InChI | InChI=1S/C14H13N5O10/c1-16-9(24)7(11(26)18(13(16)28)3-5(20)21)15-8-10(25)17(2)14(29)19(12(8)27)4-6(22)23/h7H,3-4H2,1-2H3,(H,20,21)(H,22,23) |
| Standard InChIKey | PLNXXHPIACXIGG-UHFFFAOYSA-N |
| SMILES | CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C |
| Canonical SMILES | CN1C(=O)C(C(=O)N(C1=O)CC(=O)O)N=C2C(=O)N(C(=O)N(C2=O)CC(=O)O)C |
| Synonyms | 1,1'-dimethylpurpurate-3,3'-diacetic acid DMPDAA |
| PubChem Compound | 130185 |
| Last Modified | Nov 11 2021 |
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